Cas no 2137572-15-5 (1H-2-Benzopyran-3-carboxylic acid, 8-fluoro-3,4-dihydro-1-oxo-, ethyl ester)

• Product Name: 1H-2-Benzopyran-3-carboxylic acid, 8-fluoro-3,4-dihydro-1-oxo-, ethyl ester
• CAS No: 2137572-15-5
• MF: C₁₂H₁₁FO₄
• MW: 238.211747407913
• CID: 5256952
• Update Time: 2025-07-14

1H-2-Benzopyran-3-carboxylic acid, 8-fluoro-3,4-dihydro-1-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl 8-fluoro-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylate
• Ethyl 8-fluoro-1-oxo-3,4-dihydroisochromene-3-carboxylate
• 1H-2-Benzopyran-3-carboxylic acid, 8-fluoro-3,4-dihydro-1-oxo-, ethyl ester

• Inchi： 1S/C12H11FO4/c1-2-16-11(14)9-6-7-4-3-5-8(13)10(7)12(15)17-9/h3-5,9H,2,6H2,1H3
• InChI Key： SCPJVAJEWIYZSG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(=O)OC(C(=O)OCC)C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 2.2
• Topological Polar Surface Area: 52.6

Additional information on 1H-2-Benzopyran-3-carboxylic acid, 8-fluoro-3,4-dihydro-1-oxo-, ethyl ester

1H-2-Benzopyran-3-carboxylic acid, 8-fluoro-3,4-dihydro-1-oxo-, ethyl ester (CAS No. 2137572-15-5)

1H-2-Benzopyran-3-carboxylic acid, 8-fluoro-3,4-dihydro-1-oxo-, ethyl ester (CAS No. 2137572-15-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzopyrans, which are known for their diverse biological activities and potential therapeutic applications. The 8-fluoro substitution and the ethyl ester functional group contribute to its unique chemical and biological properties.

The 8-fluoro substitution in the benzopyran ring is particularly noteworthy as it can significantly influence the compound's pharmacokinetic and pharmacodynamic profiles. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic molecules, making them more suitable for drug development. Recent studies have shown that fluorinated derivatives of benzopyrans exhibit enhanced binding affinity to various biological targets, such as enzymes and receptors, which can lead to improved therapeutic efficacy.

The ethyl ester functional group in 1H-2-Benzopyran-3-carboxylic acid, 8-fluoro-3,4-dihydro-1-oxo-, ethyl ester plays a crucial role in modulating its solubility and bioavailability. Esters are commonly used in drug design to improve the oral absorption and distribution of compounds within the body. Once ingested, the ester can be hydrolyzed by esterases in the body to release the active carboxylic acid form, which can then exert its biological effects.

In terms of its potential therapeutic applications, 1H-2-Benzopyran-3-carboxylic acid, 8-fluoro-3,4-dihydro-1-oxo-, ethyl ester has been investigated for its anti-inflammatory and analgesic properties. Preclinical studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines and reduce pain sensitivity in animal models. These findings suggest that it may have potential as a novel treatment for inflammatory diseases and chronic pain conditions.

Furthermore, recent research has explored the anticancer properties of benzopyrans with similar structural features. Studies have shown that certain benzopyran derivatives can induce apoptosis in cancer cells and inhibit tumor growth by targeting specific signaling pathways. While more research is needed to fully understand the mechanisms involved, these preliminary results are promising and warrant further investigation.

The synthesis of 1H-2-Benzopyran-3-carboxylic acid, 8-fluoro-3,4-dihydro-1-oxo-, ethyl ester typically involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the condensation of appropriate aromatic aldehydes with ketones or esters, followed by cyclization and functional group modifications. Advances in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on a larger scale.

In conclusion, 1H-2-Benzopyran-3-carboxylic acid, 8-fluoro-3,4-dihydro-1-oxo-, ethyl ester (CAS No. 2137572-15-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, enhanced pharmacological properties, and potential therapeutic benefits make it an attractive candidate for further development. Ongoing studies will continue to elucidate its mechanisms of action and optimize its use in clinical settings.